Cas no 393091-06-0 ()

393091-06-0 structure
structure
Product Name:
CAS No:393091-06-0
MF:C11H8Cl4O2
MW:313.99201965332
CID:6668834
PubChem ID:10903104
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C11H8Cl4O2/c12-10(13)7-5-3-1-2-4-6(7)9(10)11(14,15)8(16)17-9/h1-3,5-7H,4H2/t6-,7+,9-/m1/s1
    • InChI Key: KOAUYCILDULJQK-BKPPORCPSA-N
    • SMILES: ClC1([C@H]2C=CC=CC[C@H]2[C@@]21C(C(=O)O2)(Cl)Cl)Cl

Computed Properties

  • Exact Mass: 313.924890g/mol
  • Monoisotopic Mass: 311.927840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų
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